6-Chloro-2-(2,3-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2,3-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-9-5-1-3-7(11(9)13(17)18)8-4-2-6-10(15)12(8)16/h1-6H,(H,17,18)
• InChI Key: UQGAHTMTJISLRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID00689672
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261991-10-9

Description

6-Chloro-2-(2,3-difluorophenyl)benzoic acid, also referred to as 6-C-2-(2,3-difluorophenyl)benzoic acid, is a synthetic compound with a molecular formula C14H7ClF2O2. It is a white solid that is soluble in most organic solvents, including ethanol, methanol, and acetone. This compound has a wide range of applications in scientific research, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a fluorescent probe for monitoring cellular processes.

Scientific Research Applications

6-C-2-(2,3-difluorophenyl)benzoic acid has a wide range of applications in scientific research. It is often used as a reagent in organic synthesis, as it can be used to synthesize a variety of compounds, including pharmaceuticals, pesticides, and other organic compounds. In addition, it can be used as a catalyst in biochemical reactions, such as the synthesis of peptides and proteins. It can also be used as a fluorescent probe for monitoring cellular processes, such as the movement of ions and molecules.

Mechanism of Action

The mechanism of action of 6-C-2-(2,3-difluorophenyl)benzoic acid is not well understood. However, it is believed to interact with proteins and other molecules in the cell, and can bind to certain receptors on the cell surface. This binding can then trigger a cascade of biochemical reactions, leading to the desired effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-C-2-(2,3-difluorophenyl)benzoic acid are still being studied. However, it is known to have an inhibitory effect on certain enzymes, such as cyclooxygenase and lipoxygenase. It can also inhibit the growth of certain bacteria, including E. coli and S. aureus. In addition, it has been shown to have anti-inflammatory and antioxidant properties, and may have potential applications in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-C-2-(2,3-difluorophenyl)benzoic acid for lab experiments is its low toxicity and relative ease of synthesis. It is also relatively stable and has a high solubility in organic solvents. However, it is not suitable for use in human-based experiments, as it can be toxic at high concentrations. In addition, it can be difficult to obtain in large quantities, as it is not commercially available.

Future Directions

The potential future directions for research on 6-C-2-(2,3-difluorophenyl)benzoic acid include further exploration of its biochemical and physiological effects, as well as its potential applications in medicine. Further research could also focus on developing more efficient methods for synthesizing this compound and improving its solubility in organic solvents. Additionally, more studies could be conducted to determine its efficacy as a fluorescent probe for monitoring cellular processes. Finally, further research could be conducted to explore its potential applications in other areas, such as agriculture and food science.

Synthesis Methods

6-C-2-(2,3-difluorophenyl)benzoic acid can be synthesized from the reaction of 6-chlorobenzoic acid and 2,3-difluorophenol in an aqueous solution. This reaction is catalyzed by an acid, such as sulfuric acid, and is generally carried out at a temperature of 80-90°C. The product can then be isolated by vacuum filtration and recrystallized from a suitable solvent.